5-cyclopropyl-1-(2-methylpropyl)-1H-pyrazol-4-amine 5-cyclopropyl-1-(2-methylpropyl)-1H-pyrazol-4-amine
Brand Name: Vulcanchem
CAS No.: 1006496-43-0
VCID: VC7096519
InChI: InChI=1S/C10H17N3/c1-7(2)6-13-10(8-3-4-8)9(11)5-12-13/h5,7-8H,3-4,6,11H2,1-2H3
SMILES: CC(C)CN1C(=C(C=N1)N)C2CC2
Molecular Formula: C10H17N3
Molecular Weight: 179.267

5-cyclopropyl-1-(2-methylpropyl)-1H-pyrazol-4-amine

CAS No.: 1006496-43-0

Cat. No.: VC7096519

Molecular Formula: C10H17N3

Molecular Weight: 179.267

* For research use only. Not for human or veterinary use.

5-cyclopropyl-1-(2-methylpropyl)-1H-pyrazol-4-amine - 1006496-43-0

Specification

CAS No. 1006496-43-0
Molecular Formula C10H17N3
Molecular Weight 179.267
IUPAC Name 5-cyclopropyl-1-(2-methylpropyl)pyrazol-4-amine
Standard InChI InChI=1S/C10H17N3/c1-7(2)6-13-10(8-3-4-8)9(11)5-12-13/h5,7-8H,3-4,6,11H2,1-2H3
Standard InChI Key BRZBGPSXHZYSSN-UHFFFAOYSA-N
SMILES CC(C)CN1C(=C(C=N1)N)C2CC2

Introduction

Chemical Identity and Structural Properties

IUPAC Nomenclature and Molecular Formula

The systematic IUPAC name for this compound is 5-cyclopropyl-1-(2-methylpropyl)-1H-pyrazol-4-amine, reflecting its pyrazole core substituted with a cyclopropyl group (C₃H₅) at position 5 and a 2-methylpropyl (isobutyl, C₄H₉) group at position 1 . The molecular formula is C₁₀H₁₇N₃, with a calculated molecular weight of 179.26 g/mol .

Table 1: Key Chemical Identifiers

PropertyValueSource
CAS Registry Number1006496-43-0
Molecular FormulaC₁₀H₁₇N₃
Molecular Weight179.26 g/mol
Synonyms1-(butan-2-yl)-5-cyclopropyl-1H-pyrazol-4-amine

Structural Features and Stereochemistry

The compound’s pyrazole ring (a five-membered aromatic heterocycle with two adjacent nitrogen atoms) is substituted at positions 1 and 5. The 2-methylpropyl group at position 1 introduces branching, while the cyclopropyl group at position 5 adds steric hindrance and electronic effects. The amine group at position 4 enhances reactivity, enabling participation in hydrogen bonding and nucleophilic substitutions .

Synthesis and Production

Industrial-Scale Considerations

Industrial production would prioritize cost-effective reagents, optimized reaction conditions (e.g., temperature, solvent selection), and purification techniques such as column chromatography or recrystallization. Scalability challenges may arise from the cyclopropanation step, which often requires precise control to avoid side reactions .

Applications in Pharmaceutical Research

ParameterDescriptionSource
Storage Conditions-20°C for long-term storage; -4°C for 1–2 weeks
Hazard StatementsH303, H313, H333
First-Aid MeasuresFlush eyes with water; seek medical attention

Waste Disposal

Post-experimental waste must be segregated and disposed of via certified biological waste management services to prevent environmental contamination .

Research Gaps and Future Directions

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